Cas no 54345-67-4 (1-Butyl-2,2-dimethyl-6-methylenecyclohexanol)

54345-67-4 structure
Product name:1-Butyl-2,2-dimethyl-6-methylenecyclohexanol
CAS No:54345-67-4
MF:C13H24O
MW:196.329064369202
CID:2185359
1-Butyl-2,2-dimethyl-6-methylenecyclohexanol Chemical and Physical Properties
Names and Identifiers
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- 1-Butyl-2,2-dimethyl-6-methylenecyclohexanol
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- Inchi: 1S/C13H24O/c1-5-6-10-13(14)11(2)8-7-9-12(13,3)4/h14H,2,5-10H2,1,3-4H3
- InChI Key: OMXRZNGAYDNNJQ-UHFFFAOYSA-N
- SMILES: OC1(CCCC)C(=C)CCCC1(C)C
Computed Properties
- Exact Mass: 196.183
- Monoisotopic Mass: 196.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
1-Butyl-2,2-dimethyl-6-methylenecyclohexanol Related Literature
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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